Cas no 1454307-45-9 (Dacomitinib Impurity 2F3LXJ)

• Product Name: Dacomitinib Impurity 2F3LXJ
• CAS No: 1454307-45-9
• MF: C₁₅H₁₀ClFN₄O₃
• MW: 348.71630525589
• CID: 5151013
• PubChem ID: 44542526
• Update Time: 2025-07-17

Dacomitinib Impurity 2F3LXJ Chemical and Physical Properties

Names and Identifiers

• Dacomitinib Impurity 2F3LXJ
• N-(3-Chloro-2-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine (Dacomitinib Impurity)
• N-(3-chloro-2-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine
• F83318
• 1454307-45-9
• CS-0255377
• AR2M2QW7ZJ
• 4-Quinazolinamine, N-(3-chloro-2-fluorophenyl)-7-methoxy-6-nitro-
• DB-198834
• SCHEMBL4778106
• N-(3-chloro-2-fluorophenyl)-7-methoxy-6-nitro-4-Quinazolinamine

• Inchi： 1S/C15H10ClFN4O3/c1-24-13-6-11-8(5-12(13)21(22)23)15(19-7-18-11)20-10-4-2-3-9(16)14(10)17/h2-7H,1H3,(H,18,19,20)
• InChI Key： HNDARFKXOHCUQI-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C([N+]([O-])=O)C(OC)=C2)=C(NC2=CC=CC(Cl)=C2F)N=C1

Computed Properties

• Exact Mass: 348.0425460g/mol
• Monoisotopic Mass: 348.0425460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Dacomitinib Impurity 2F3LXJ

Comprehensive Overview of Dacomitinib Impurity 2F3LXJ (CAS No. 1454307-45-9): Properties, Applications, and Industry Relevance

In the pharmaceutical industry, impurities in active pharmaceutical ingredients (APIs) are a critical focus due to their impact on drug safety and efficacy. Dacomitinib Impurity 2F3LXJ (CAS No. 1454307-45-9) is one such compound that has garnered attention in quality control and regulatory compliance. This impurity is associated with Dacomitinib, a tyrosine kinase inhibitor used to treat non-small cell lung cancer (NSCLC). Understanding its chemical behavior, analytical detection methods, and mitigation strategies is essential for researchers and manufacturers.

The significance of Dacomitinib Impurity 2F3LXJ lies in its structural relationship to the parent drug. As a process-related impurity, it may form during synthesis, storage, or formulation. Regulatory agencies like the FDA and EMA mandate strict limits for such impurities, often requiring advanced techniques like HPLC, LC-MS, or NMR for quantification. Recent trends in pharmaceutical analytics emphasize the need for high-purity reference standards, making CAS No. 1454307-45-9 a subject of research for certified material suppliers.

From a synthetic chemistry perspective, the formation of Dacomitinib Impurity 2F3LXJ can be linked to specific reaction conditions or intermediates. For instance, oxidative degradation or residual catalysts might contribute to its generation. This aligns with the growing industry focus on green chemistry and quality by design (QbD) principles, which aim to minimize impurities through optimized processes. Researchers are also exploring continuous manufacturing as a way to reduce variability in impurity profiles.

The demand for detailed characterization of pharmaceutical impurities like 2F3LXJ has surged with the rise of precision medicine and biosimilars. Patients and healthcare providers increasingly prioritize drug consistency, prompting manufacturers to invest in impurity profiling technologies. Additionally, forums and publications frequently discuss the stability testing of oncology drugs, where impurities could affect shelf-life or therapeutic outcomes.

In conclusion, Dacomitinib Impurity 2F3LXJ (CAS No. 1454307-45-9) represents a vital case study in modern pharmaceutical quality assurance. Its analysis bridges regulatory requirements, analytical innovation, and patient-centric drug development—a trifecta shaping the future of oncology therapeutics.